3-(3-iodo-4-azido)phenethyl-1-propyl-8-cyclopentylxanthine
3-(3-iodo-4-azido)phenethyl-1-propyl-8-cyclopentylxanthine
Brand Name:
Vulcanchem
CAS No.:
116370-33-3
VCID:
VC0051826
InChI:
InChI=1S/C21H24IN7O2/c1-2-10-29-20(30)17-19(25-18(24-17)14-5-3-4-6-14)28(21(29)31)11-9-13-7-8-16(26-27-23)15(22)12-13/h7-8,12,14H,2-6,9-11H2,1H3,(H,24,25)/i22-2
SMILES:
CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I
Molecular Formula:
C21H24IN7O2
Molecular Weight:
531.4 g/mol
3-(3-iodo-4-azido)phenethyl-1-propyl-8-cyclopentylxanthine
CAS No.: 116370-33-3
Main Products
VCID: VC0051826
Molecular Formula: C21H24IN7O2
Molecular Weight: 531.4 g/mol
| CAS No. | 116370-33-3 |
|---|---|
| Product Name | 3-(3-iodo-4-azido)phenethyl-1-propyl-8-cyclopentylxanthine |
| Molecular Formula | C21H24IN7O2 |
| Molecular Weight | 531.4 g/mol |
| IUPAC Name | 3-[2-(4-azido-3-(125I)iodanylphenyl)ethyl]-8-cyclopentyl-1-propyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C21H24IN7O2/c1-2-10-29-20(30)17-19(25-18(24-17)14-5-3-4-6-14)28(21(29)31)11-9-13-7-8-16(26-27-23)15(22)12-13/h7-8,12,14H,2-6,9-11H2,1H3,(H,24,25)/i22-2 |
| Standard InChIKey | SNXXCTYQLMITSG-ONBQKKEBSA-N |
| Isomeric SMILES | CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])[125I] |
| SMILES | CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I |
| Canonical SMILES | CCCN1C(=O)C2=C(N=C(N2)C3CCCC3)N(C1=O)CCC4=CC(=C(C=C4)N=[N+]=[N-])I |
| Synonyms | 3-(3-iodo-4-azido)phenethyl-1-propyl-8-cyclopentylxanthine I-azido-BW A 844U I-azido-BW-A844U I-azido-BWA844U |
| PubChem Compound | 3082790 |
| Last Modified | Nov 11 2021 |
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